Cas no 2229289-73-8 (1-(5-nitrothiophen-2-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(5-nitrothiophen-2-yl)cyclopropane-1-carbaldehyde
• CAS No: 2229289-73-8
• MF: C₈H₇NO₃S
• MW: 197.211080789566
• CID: 5963767
• PubChem ID: 165587958
• Update Time: 2025-10-28

1-(5-nitrothiophen-2-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(5-nitrothiophen-2-yl)cyclopropane-1-carbaldehyde
• 2229289-73-8
• EN300-1815050

• Inchi： 1S/C8H7NO3S/c10-5-8(3-4-8)6-1-2-7(13-6)9(11)12/h1-2,5H,3-4H2
• InChI Key： JGMFBIFAOYFUIH-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1(C=O)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.01466426g/mol
• Monoisotopic Mass: 197.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 91.1Ų

Additional information on 1-(5-nitrothiophen-2-yl)cyclopropane-1-carbaldehyde

Introduction to 1-(5-nitrothiophen-2-yl)cyclopropane-1-carbaldehyde (CAS No: 2229289-73-8)

1-(5-nitrothiophen-2-yl)cyclopropane-1-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 2229289-73-8, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of heterocyclic aldehydes, characterized by its cyclopropane ring fused with a nitro-substituted thiophene moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.

The nitrothiophen component of the molecule introduces a region of high reactivity, which can be exploited in various chemical transformations. Thiophene derivatives are well-documented for their biological activity, often serving as key structural motifs in bioactive molecules. The presence of the nitro group further enhances the compound's potential utility, as nitro compounds are frequently employed in medicinal chemistry due to their ability to participate in diverse chemical reactions, including reduction to amine groups or metal-catalyzed coupling reactions.

The cyclopropane ring is another critical feature of this compound, contributing to its unique electronic and steric properties. Cyclopropanes are known for their strained three-membered rings, which can influence the conformation and reactivity of attached functional groups. In pharmaceutical applications, cyclopropane-containing molecules have shown promise as bioisosteres, potentially improving metabolic stability or binding affinity in drug candidates.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for constructing complex heterocyclic frameworks. The synthesis of 1-(5-nitrothiophen-2-yl)cyclopropane-1-carbaldehyde exemplifies these progressions, leveraging modern catalytic systems and innovative reaction pathways. For instance, transition-metal-catalyzed cross-coupling reactions have been instrumental in forming the cyclopropane-thiophene bond, while palladium or copper catalysts facilitate the introduction of the nitro group at the desired position.

The pharmacological potential of this compound has been explored through computational modeling and experimental studies. Virtual screening approaches have identified that derivatives of this structure may interact with specific biological targets, such as enzymes or receptors involved in disease pathways. Experimental validation through biological assays has corroborated these predictions, highlighting the compound's suitability for further medicinal chemistry optimization.

In particular, the aldehyde functionality at the cyclopropane ring provides a versatile handle for further derivatization. Aldehydes are widely used in synthetic chemistry as intermediates for forming amides, imines, or other functional groups. This flexibility allows medicinal chemists to rapidly generate libraries of analogs with tailored properties, facilitating high-throughput screening and lead optimization efforts.

The 5-nitrothiophen moiety also presents opportunities for exploration beyond simple aldehyde-based transformations. For example, selective reduction of the nitro group could yield an amine derivative, which might exhibit different pharmacological profiles compared to the parent aldehyde. Alternatively, metal-catalyzed coupling reactions could introduce aryl or heteroaryl groups at the position adjacent to the nitro group, expanding the structural diversity of potential drug candidates.

From a broader perspective, compounds like 1-(5-nitrothiophen-2-yl)cyclopropane-1-carbaldehyde contribute to the growing arsenal of molecular building blocks available for drug discovery. The integration of advanced computational methods with traditional synthetic approaches has accelerated the process of identifying promising candidates for preclinical development. This synergy between theory and experiment is essential for translating laboratory discoveries into viable therapeutic options.

The future prospects for this compound include its incorporation into novel drug candidates targeting various therapeutic areas. For instance, modifications aimed at enhancing solubility or improving oral bioavailability could make it a viable starting point for developing small-molecule inhibitors or agonists. Additionally, exploring its potential as a prodrug—a precursor that releases an active metabolite—could open up new avenues for therapeutic intervention.

In conclusion,1-(5-nitrothiophen-2-yl)cyclopropane-1-carbaldehyde (CAS No: 2229289-73-8) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemical features makes it a valuable scaffold for medicinal chemistry innovation. As synthetic methodologies continue to evolve and our understanding of biological targets deepens, compounds like this will play an increasingly important role in the discovery and development of next-generation therapeutics.